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Cat. No.: B15553847 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
This document provides a detailed protocol for the efficient labeling of azide-modified

oligonucleotides with Trisulfo-Cy3-Alkyne using a copper(I)-catalyzed azide-alkyne

cycloaddition (CuAAC) reaction, also known as Click Chemistry. This method offers high

efficiency, specificity, and robust performance for a wide range of applications in molecular

biology and drug development.

Introduction

The copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC) is a highly efficient and specific

reaction for covalently linking molecules.[1][2][3] This "click chemistry" reaction forms a stable

triazole linkage between an azide and a terminal alkyne.[1][4] In the context of oligonucleotide

labeling, an azide-modified oligonucleotide is reacted with an alkyne-containing fluorescent

dye, such as the water-soluble and bright Trisulfo-Cy3-Alkyne.[5][6] This method is bio-

orthogonal, meaning the reactive groups (azide and alkyne) are absent in most biological

systems, ensuring highly specific labeling with minimal side reactions.[7][8][9] The resulting

fluorescently labeled oligonucleotides are crucial tools for various applications, including

fluorescence microscopy, FRET studies, and in situ hybridization.[10]
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The overall workflow for labeling oligonucleotides with Trisulfo-Cy3-Alkyne involves the

preparation of reagents, the click chemistry reaction itself, and subsequent purification of the

labeled oligonucleotide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://rna.bocsci.com/support/click-chemistry-in-oligonucleotide-synthesis.html
https://www.glenresearch.com/reports/gr22-12
https://www.browngroupnucleicacidsresearch.org.uk/papers/view/199/Synthesis-of-alkyne-and-azide-modified-Oligonucleotides-and-their-cyclisation-by-the-CuAAC-Click-Reaction
https://tenovapharma.com/products/cy3-alkyne-trisulfo
https://www.medchemexpress.com/trisulfo-cy3-alkyne.html
https://broadpharm.com/product/bp-22957
https://www.lumiprobe.com/protocols/oligonucleotide-conjugation-protocol
https://www.lumiprobe.com/protocols/click-chemistry-dna-labeling
https://fnkprddata.blob.core.windows.net/domestic/download/pdf/click-chemistry-dna-labeling.pdf
https://www.stratech.co.uk/wp-content/uploads/2021/02/oligonucleotide-labeling-reagents.pdf
https://www.benchchem.com/product/b15553847#protocol-for-labeling-oligonucleotides-with-trisulfo-cy3-alkyne
https://www.benchchem.com/product/b15553847#protocol-for-labeling-oligonucleotides-with-trisulfo-cy3-alkyne
https://www.benchchem.com/product/b15553847#protocol-for-labeling-oligonucleotides-with-trisulfo-cy3-alkyne
https://www.benchchem.com/product/b15553847#protocol-for-labeling-oligonucleotides-with-trisulfo-cy3-alkyne
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15553847?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15553847?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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